Cas no 1153056-70-2 (N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide)

• Product Name: N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide
• CAS No: 1153056-70-2
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5954485
• PubChem ID: 43598130
• Update Time: 2025-11-06

N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1153056-70-2
• EN300-1169353
• N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C13H19N3O4S/c14-13(8-4-1-5-9-13)10-15-21(19,20)12-7-3-2-6-11(12)16(17)18/h2-3,6-7,15H,1,4-5,8-10,14H2
• InChI Key： HVWGKZIBBOHWSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC1(CCCCC1)N)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 126Ų

Additional information on N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide

Recent Advances in the Study of N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide (CAS: 1153056-70-2)

N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide (CAS: 1153056-70-2) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to modify the compound's structure and improve its bioavailability and target specificity. These efforts have yielded promising results, with some derivatives demonstrating enhanced binding affinity to specific biological targets, such as enzymes involved in inflammatory pathways.

In vitro and in vivo studies have further elucidated the compound's biological effects. For instance, N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide has shown inhibitory activity against certain proteases and kinases, suggesting its potential as an anti-inflammatory or anticancer agent. Mechanistic studies have revealed that the compound interacts with key amino acid residues in the active sites of these enzymes, disrupting their catalytic activity. These findings have been supported by X-ray crystallography and molecular docking simulations, which provide detailed insights into the compound's binding mode.

Despite these advancements, challenges remain in the development of N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide as a therapeutic agent. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further optimization and preclinical testing. Recent publications have highlighted the importance of structure-activity relationship (SAR) studies to guide the design of more effective and safer derivatives. Additionally, collaborations between academic and industrial researchers have been instrumental in accelerating the translation of these findings into potential clinical applications.

In conclusion, N-[(1-aminocyclohexyl)methyl]-2-nitrobenzene-1-sulfonamide represents a promising scaffold for drug development, with its unique chemical properties and demonstrated biological activity. Ongoing research efforts are expected to further refine its therapeutic potential and address existing limitations. This brief underscores the importance of continued investigation into this compound and its derivatives, which may ultimately contribute to the development of novel treatments for various diseases.